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Compound of Interest

Compound Name: N-Methyl-3-pentanamine

Cat. No.: B3042173

This technical guide provides a comprehensive overview of N-Methyl-3-pentanamine, a
secondary aliphatic amine. The document is intended for researchers, scientists, and
professionals in drug development, offering insights into its chemical properties and plausible
synthetic routes. While a detailed historical record of its initial discovery and synthesis is not
readily available in prominent scientific literature, this guide outlines the fundamental
characteristics of the compound and provides a detailed, generalized experimental protocol for
its preparation.

Chemical and Physical Properties

N-Methyl-3-pentanamine, with the chemical formula CeHz1sN, is also known by its IUPAC
name, N-methylpentan-3-amine. It is a secondary amine where a methyl group and a pentan-3-
yl group are attached to a nitrogen atom. The following table summarizes its key computed
chemical and physical properties.
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Property Value Source
Molecular Formula CeHisN PubChem
Molecular Weight 101.19 g/mol PubChem
IUPAC Name N-methylpentan-3-amine PubChem
CAS Number 52317-98-3 PubChem
XLogP3 1.7 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 101.120449483 g/mol PubChem
Appearance Reported as a yellow liquid Rlavie

Historical Context and Discovery

The specific historical details regarding the first synthesis and discovery of N-Methyl-3-
pentanamine are not well-documented in readily accessible scientific literature. General
methods for the synthesis of secondary amines, such as the alkylation of primary amines and
reductive amination of ketones, were developed throughout the 20th century. It is likely that N-
Methyl-3-pentanamine was first synthesized as part of broader investigations into aliphatic
amines or as an intermediate in the synthesis of other compounds. However, a seminal
discovery paper or a specific date of discovery could not be identified in the reviewed literature.

Synthesis of N-Methyl-3-pentanamine

A common and efficient method for the synthesis of N-Methyl-3-pentanamine is the reductive
amination of 3-pentanone with methylamine. This reaction proceeds in two main steps: the
formation of an intermediate imine followed by its reduction to the final amine product.
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Experimental Protocol: Reductive Amination of 3-
Pentanone

This protocol describes a general procedure for the synthesis of N-Methyl-3-pentanamine via
reductive amination.

Materials:

3-Pentanone

» Methylamine (solution in a suitable solvent, e.g., methanol or THF)
e Sodium borohydride (NaBHa4) or sodium triacetoxyborohydride (NaBH(OAC)3)
¢ Methanol (or another suitable solvent)

o Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

» Diethyl ether or other suitable extraction solvent

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

e Magnetic stirrer

o Condenser (if heating is required)

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-
pentanone in methanol.
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e Imine Formation: To the stirred solution, add a solution of methylamine. The mixture is
typically stirred at room temperature for a period of 1 to 24 hours to allow for the formation of
the intermediate imine. The progress of the reaction can be monitored by techniques such as
TLC or GC-MS.

e Reduction: Once imine formation is complete or has reached equilibrium, the reducing agent
(e.g., sodium borohydride) is added portion-wise to the reaction mixture. The temperature
should be controlled, often by using an ice bath, as the reduction can be exothermic.

e Quenching and Workup: After the reduction is complete, the reaction is quenched by the
slow addition of water or dilute hydrochloric acid to destroy any excess reducing agent.

o Extraction: The pH of the solution is adjusted with a base (e.g., sodium hydroxide) to
deprotonate the amine salt and facilitate its extraction into an organic solvent. The product is
then extracted with a suitable organic solvent like diethyl ether. The organic layers are
combined.

e Drying and Evaporation: The combined organic extracts are dried over an anhydrous drying
agent (e.g., MgSO0a), filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

« Purification: The crude product can be purified by distillation to obtain pure N-Methyl-3-
pentanamine.

Synthesis
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Caption: Experimental workflow for the synthesis of N-Methyl-3-pentanamine.
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Signaling Pathways and Biological Activity

There is no significant information available in the public domain regarding the biological
activity or interaction of N-Methyl-3-pentanamine with specific signaling pathways. Its
structural similarity to other simple aliphatic amines suggests it may have general properties
associated with this class of compounds, but specific pharmacological or biological studies
appear to be lacking.

Logical Relationships in Synthesis

The synthesis of N-Methyl-3-pentanamine via reductive amination involves a clear logical
progression of chemical transformations. The initial step is the nucleophilic attack of the
primary amine (methylamine) on the carbonyl carbon of the ketone (3-pentanone). This is
followed by dehydration to form an imine, which is then reduced to the final secondary amine
product.

Reactants
3-Pentanone Methylamine
(Electrophile) (Nucleophile)

7
Interwedk;wé

Hemiaminal Intermediate

Dehydration

Imine Intermediate

Reduction

Product

N-Methyl-3-pentanamine
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Caption: Logical relationship of reactants and intermediates in the synthesis.

Conclusion

N-Methyl-3-pentanamine is a simple secondary aliphatic amine with well-defined chemical
and physical properties. While its specific discovery and historical timeline are not prominently
documented, its synthesis can be reliably achieved through established methods such as the
reductive amination of 3-pentanone. Further research would be required to explore any
potential biological activity or applications of this compound. This guide provides a foundational
understanding for researchers and professionals interested in N-Methyl-3-pentanamine.

 To cite this document: BenchChem. [N-Methyl-3-pentanamine: A Technical Overview of Its
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042173#discovery-and-history-of-n-methyl-3-
pentanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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